Stigmasta-3,5-dien-7-one

• CAS RN: 2034-72-2
• Molecular Formula: C29H46O
• Molecular Weight: 410.7 g/mol
• IUPAC Name: (8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-1,2,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-7-one
• InChI: InChI=1S/C29H46O/c1-7-21(19(2)3)12-11-20(4)23-13-14-24-27-25(15-17-29(23,24)6)28(5)16-9-8-10-22(28)18-26(27)30/h8,10,18-21,23-25,27H,7,9,11-17H2,1-6H3/t20-,21-,23-,24+,25+,27+,28+,29-/m1/s1
• InChI Key: LCFUUGFUQQAYMY-CJAQKTMASA-N
• Isomeric SMILES: CC[C@H](CC[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C(=O)C=C4[C@@]3(CCC=C4)C)C)C(C)C
• SMILES: CCC(CCC(C)C1CCC2C1(CCC3C2C(=O)C=C4C3(CCC=C4)C)C)C(C)C
• synonyms: stigmasta-3,5-dien-7-one

Description

Stigmasta-3,5-dien-7-one is a natural product found in Populus tremuloides and Harrisonia abyssinica with data available.

Scientific Research Applications

Isolation and Characterization

• Stigmasta-3,5-dien-7-one, along with other similar compounds, has been isolated from various plant sources, demonstrating its natural occurrence and potential bioactivity. For instance, it was isolated from Bryonia dioica roots, as reported by Cattel, Balliano, and Caputo (1979) (Cattel, Balliano, & Caputo, 1979).

Antimicrobial and Cytotoxic Activities

• The compound exhibits antimicrobial activity, as demonstrated in a study by Vida et al. (2012), where polyamine conjugates with stigmasterol, a related compound, showed significant antimicrobial activity against Staphylococcus aureus (Vida et al., 2012).

Industrial Applications in Oil Refining

• In the context of olive oil production, stigmasta-3,5-diene formation during industrial physical refining was studied by León-Camacho, Serrano, and Constante (2004). They found that its formation can be influenced by variables in the refining process like nitrogen flow and temperature, highlighting its relevance in food chemistry and quality control (León-Camacho, Serrano, & Constante, 2004).

Anti-Inflammatory Properties

• Park et al. (2016) isolated stigmasta-3,5-dien-7-one from Phragmitis rhizoma and demonstrated its anti-inflammatory activities, particularly its effectiveness in reducing nitric oxide and pro-inflammatory cytokines in macrophages (Park et al., 2016).

Chemical Analysis and Reaction Studies

• Ponce et al. (2000) explored the singlet-oxygen ene reaction with 3β-substituted stigmastanes, providing insights into the chemical behavior and reaction pathways of similar steroidal compounds (Ponce et al., 2000).

Exploration in Cancer Research

• Steroids from Commiphora mukul, including stigmasta-5,22E-diene-3β,11α-diol, were found to exhibit antiproliferative effects against human cancer cell lines, indicating the potential role of similar steroidal compounds in cancer therapy, as investigated by Shen et al. (2012) (Shen et al., 2012).